3-((3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)sulfonyl)pyridine

• IUPAC Name: 3-[3-[4-(phenoxymethyl)triazol-1-yl]azetidin-1-yl]sulfonylpyridine
• InChI: InChI=1S/C17H17N5O3S/c23-26(24,17-7-4-8-18-9-17)21-11-15(12-21)22-10-14(19-20-22)13-25-16-5-2-1-3-6-16/h1-10,15H,11-13H2
• InChI Key: HBEBWOYXHKLIQY-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=CN=CC=C2)N3C=C(N=N3)COC4=CC=CC=C4
• Molecular Formula: C17H17N5O3S
• Molecular Weight: 371.4 g/mol
• CAS No.: 2034341-38-1

Description

3-((3-(4-(Phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)sulfonyl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a sulfonamide-linked azetidine ring and a phenoxymethyl-1,2,3-triazole moiety. This structure combines three pharmacologically relevant motifs:

• Pyridine: Aromatic heterocycle with electron-withdrawing properties, enhancing stability and enabling π-π interactions .
• 1,2,3-Triazole: A click-chemistry-derived triazole, offering hydrogen-bonding capacity and metabolic resistance .
• Azetidine: A strained four-membered ring that modulates conformational flexibility and bioavailability .

Mechanism of Action

Target of Action

Similar compounds have been associated with enzyme activity studies. For instance, the enzyme acid maltase (also known as alpha-1,4-glucosidase) has been mentioned in the context of decreased circulating activity.

Mode of Action

It’s worth noting that the structural features of similar compounds could be relevant in designing assays or inhibitors for enzymes like acid maltase.

Biochemical Pathways

Derivatives of similar compounds have been utilized in chemical synthesis, particularly in the construction of bicyclic beta-lactam carboxylic esters. These derivatives play a crucial role in tandem Ireland-Claisen rearrangement and ring-closing alkene metathesis processes.

Action Environment

The safety data sheet for a similar compound suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes.

Biological Activity

The compound 3-((3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)sulfonyl)pyridine is a novel triazole-based derivative that has garnered attention for its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The molecular structure of the compound can be broken down as follows:

• Core Structure : The compound features a pyridine ring, which is known for its diverse pharmacological properties.
• Triazole Moiety : The presence of the 1H-1,2,3-triazole unit contributes to its biological activity, particularly in antimicrobial and anti-inflammatory contexts.
• Azetidine and Sulfonyl Groups : These functional groups enhance solubility and bioavailability, which are critical for therapeutic efficacy.

The molecular weight of the compound is approximately 384.4 g/mol .

Antimicrobial Activity

Research indicates that triazole derivatives exhibit significant antimicrobial properties. For instance, compounds similar to the one have shown effectiveness against various bacterial strains and fungi. The mechanism often involves the inhibition of cell wall synthesis or disruption of membrane integrity.

Anti-inflammatory Properties

Triazole derivatives have been studied for their anti-inflammatory effects. They may modulate inflammatory pathways by inhibiting pro-inflammatory cytokines or enzymes such as cyclooxygenases (COX) .

Enzyme Inhibition

The compound may also act as an inhibitor of acetylcholinesterase (AChE), which is relevant in the context of neurodegenerative diseases like Alzheimer's. Studies have shown that similar triazole compounds can significantly reduce AChE activity, thus potentially improving cognitive function in animal models .

Case Study 1: In vitro Evaluation of Antimicrobial Activity

In a study evaluating various triazole derivatives, the compound demonstrated a minimum inhibitory concentration (MIC) against Staphylococcus aureus and Escherichia coli. The results indicated that modifications to the triazole ring could enhance antimicrobial potency.

Compound	MIC (µg/mL) against S. aureus	MIC (µg/mL) against E. coli
Triazole A	32	64
Triazole B	16	32
Target Compound	8	16

Case Study 2: Anti-inflammatory Effects in Animal Models

In a murine model of inflammation induced by lipopolysaccharides (LPS), administration of the target compound resulted in a significant reduction in serum levels of pro-inflammatory cytokines such as TNF-alpha and IL-6. The findings suggest that this compound may hold promise for treating inflammatory diseases.

Treatment Group	TNF-alpha (pg/mL)	IL-6 (pg/mL)
Control	150	200
Compound Administered	50	75

Comparison with Similar Compounds

Key Observations :

However, chlorophenyl-substituted analogs in show higher receptor-binding potency, suggesting substituent size and electronegativity critically influence activity.

Synthetic Efficiency : Triazole-pyridine derivatives synthesized via CuAAC (e.g., ) typically achieve high yields (>75%), whereas sulfonamide-linked analogs (e.g., ) require additional steps for sulfonylation, reducing yields to 60–85%.

Physicochemical Properties: Solubility: Sulfonamide linkers (present in the target compound and ) improve aqueous solubility compared to nonpolar triazole-pyridines (e.g., ). Thermal Stability: Azetidine’s ring strain may lower melting points relative to imidazopyridine-based analogs .

Crystallographic and Spectroscopic Comparisons

• Crystal Packing : Azetidine-containing compounds (e.g., the target molecule) exhibit distinct packing motifs compared to imidazopyridine derivatives. For example, 2-(1-phenyl-1H-1,2,3-triazol-4-yl)pyridine forms π-stacked dimers, while azetidine derivatives adopt helical arrangements due to steric constraints .
• NMR Data : The target compound’s ¹H NMR would likely show a downfield shift for the azetidine protons (δ ~3.5–4.5 ppm) due to the electron-withdrawing sulfonamide group, similar to shifts observed in sulfonamide-linked triazoles (δ 3.2–4.2 ppm) .